Cas no 84375-73-5 (Benzoicacid, 4-hydroxy-3-methoxy-, decyl ester)

Benzoicacid, 4-hydroxy-3-methoxy-, decyl ester structure
84375-73-5 structure
Product Name:Benzoicacid, 4-hydroxy-3-methoxy-, decyl ester
CAS No:84375-73-5
MF:C18H28O4
MW:308.412526130676
CID:733863
PubChem ID:226358
Update Time:2025-04-19

Benzoicacid, 4-hydroxy-3-methoxy-, decyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoicacid, 4-hydroxy-3-methoxy-, decyl ester
    • decyl 4-hydroxy-3-methoxybenzoate
    • DTXSID90280415
    • SCHEMBL11222190
    • 84375-73-5
    • ULBUCEMCRUBRLL-UHFFFAOYSA-N
    • NSC-16738
    • NSC16738
    • n-decyl vanillate
    • Inchi: 1S/C18H28O4/c1-3-4-5-6-7-8-9-10-13-22-18(20)15-11-12-16(19)17(14-15)21-2/h11-12,14,19H,3-10,13H2,1-2H3
    • InChI Key: ULBUCEMCRUBRLL-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(=C(C=1)OC)O)=O)CCCCCCCCCC

Computed Properties

  • Exact Mass: 308.198759
  • Monoisotopic Mass: 308.198759
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 12
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 55.8

Experimental Properties

  • Density: 1.033
  • Boiling Point: 425.5°Cat760mmHg
  • Flash Point: 143.8°C
  • Refractive Index: 1.503
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